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Compound of Interest

Compound Name: Sudan IV-d6

Cat. No.: B15604511

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Sudan 1V-d6
(Solvent Red 24-d6), a deuterated form of the fat-soluble diazo dye Sudan IV. While the
toxicological properties of the deuterated form have not been as extensively investigated as the
parent compound, the safety and handling precautions should be considered equivalent.
Sudan IV is recognized as a potential carcinogen and requires careful handling to minimize
exposure.

Chemical and Physical Properties

Sudan IV-d6 is the deuterium-labeled version of Sudan IV.[1] The physical and chemical
properties are largely identical to the unlabeled compound, with a slight increase in molecular
weight due to the deuterium atoms.
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Property

Value

Reference

CAS Number

1014689-18-9

[2](3]

Molecular Formula

C24H14DsN4O

[3]

[4] (non-deuterated is 380.45

Molecular Weight 386.50 g/mol (approx.)
g/mol )

Red to reddish-brown powder

Appearance _ [51[6]
or crystalline form

Melting Point 199 °C (with decomposition) [71[8]
Insoluble in water; Soluble in

N organic solvents such as
Solubility [51[6]

ethanol, acetone, chloroform,

oils, and fats.

Maximum Absorption

520(357) nm

[8]

Hazard Identification and Classification

Sudan IV-d6 is classified as a hazardous substance. The primary health concerns are skin

sensitization and potential carcinogenicity.
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Hazard Classification Details Reference
GHS Classification Skin Sensitization (Category 1)  [3]
Skin Irritation (Category 2) [4119][10]
Eye Irritation (Category 2) [4119][10]
Signal Word Warning [3][11]
H317: May cause an allergic
Hazard Statements ) ] [3]
skin reaction.
H315: Causes skin irritation. [10][11]
H319: Causes serious eye
Lo [10][11]
irritation.
May cause respiratory and
digestive tract irritation. The
Potential Health Effects toxicological properties have [12][13]
not been fully investigated.
Potential cancer hazard.
Sudan |, lll, and IV are
classified as Category 3
Carcinogenicity carcinogens by the [11]

International Agency for

Research on Cancer (IARC).

Handling and Storage

Proper handling and storage procedures are critical to minimize risk.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is necessary before handling Sudan IV-d6.
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PPE Type

Specification

Reference

Eye/Face Protection

Chemical safety goggles or
glasses with side-shields
conforming to EN166 or OSHA
29 CFR 1910.133.

[o11o]12]

Skin Protection

Impermeable and resistant
protective gloves (e.g., nitrile
rubber). Wear appropriate
protective clothing to minimize

skin contact.

[7109][22]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced. A
respirator is required when

dusts are generated.

[3][°]

Hygiene Measures

Wash hands thoroughly after
handling. Do not eat, drink, or
smoke when using this
product. Keep away from
foodstuffs, beverages, and
feed. Contaminated work
clothing should not be allowed

out of the workplace.

[B107][12][14]

Storage Conditions
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Condition Requirement Reference

Store in a cool, dry, well-

Temperature _ [71[°]
ventilated area.

Container Keep container tightly closed. [71[9][12][15]

Incompatibilities Avoid strong oxidizing agents. [6]119]

Keep away from heat, sparks,
Other open flames, and other ignition  [12]

sources.

Accidental Release and First Aid Measures

Immediate and appropriate responses to spills and exposure are essential.
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Situation

Procedure

Reference

Spill/Leak

Evacuate personnel to a safe
area. Wear appropriate PPE.
Avoid dust formation. Sweep
up the material and place it
into a suitable, closed
container for disposal. Provide

ventilation.

[7109][12]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do.
Continue rinsing. Get medical

attention.

[12][13]

Skin Contact

Wash off immediately with
plenty of soap and water for at
least 15 minutes while
removing contaminated
clothing and shoes. If skin
irritation or rash occurs, get
medical advice/attention. Wash
contaminated clothing before

reuse.

[31012][13]

Inhalation

Remove from exposure to
fresh air immediately. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get
medical attention if cough or

other symptoms appear.

[71112]

Ingestion

Do NOT induce vomiting. If the
victim is conscious and alert,

give 2-4 cupfuls of milk or

[12][13][15]
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water. Never give anything by
mouth to an unconscious
person. Get medical aid

immediately.

Experimental Protocols and Safe Handling Workflow
General Laboratory Handling Protocol

This protocol outlines the safe handling of Sudan IV-d6 for staining applications.
e Preparation:
o Work within a certified chemical fume hood.

o Prepare all necessary equipment, including PPE, weighing materials, solvents, and waste
containers, before handling the compound.

o A stock solution can be prepared by dissolving the dye in a suitable organic solvent such
as propylene glycol, isopropyl alcohol, or a mixture of acetone and ethanol.[11]

» Weighing and Solution Preparation:

o

Tare a sealed container on an analytical balance.

[¢]

Carefully add the powdered Sudan IV-d6 to the container within the fume hood to avoid
generating dust.

[¢]

Seal the container and re-weigh.

[e]

Add the desired solvent to the powder in the fume hood and mix until dissolved.
» Staining Procedure (Example for Lipids):
o Fixed or fresh specimens should be rinsed with 70% ethanol.[16]

o Incubate the specimen with the Sudan IV-d6 staining solution.[16]
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o Differentiate with 80% ethanol.[16]

o Wash with running tap water or a buffer solution.[16]

o Decontamination and Waste Disposal:

o Decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70%
ethanol).

o Dispose of all contaminated materials, including gloves, wipes, and unused solutions, in a
designated hazardous waste container according to federal, state, and local regulations.
[12][15]
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Safe Handling Workflow for Sudan 1V-d6
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Caption: Workflow for handling hazardous chemicals.
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Hierarchy of Controls for Exposure Minimization

To ensure the highest level of safety, a hierarchical approach to control measures should be
implemented.

/Hierarchy of Controls for Sudan IV-d6\

Elimination

Most Effective

Physically remove the hazard

Substitution

Replace the hazard

Engineering Controls

Isolate people from the hazard

Administrative Controls

Change the way people work

Personal Protective Equipment (PPE)

Least Effective

Protect the worker with PPE

- J

Click to download full resolution via product page

Caption: Hierarchy of controls for managing exposure.

Biological Activity and Signaling
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Sudan IV is an agonist of the aryl hydrocarbon receptor (AhR) and can activate downstream
signaling pathways, leading to the induction of CYP1A1 expression.[1] This mechanism
involves the activation of AhR-ARNT heterodimers, which then bind to exogenous response
elements (XREs) on DNA, enhancing the activity of drug-metabolizing enzymes.[1] This
biological activity is a key consideration in its toxicological assessment.

This technical guide is intended to provide essential safety and handling information for Sudan
IV-d6. It is imperative that all users consult the full Safety Data Sheet (SDS) provided by the
manufacturer and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sudan IV-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604511#safety-data-sheet-and-handling-
precautions-for-sudan-iv-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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